Cas no 1213094-37-1 ((3R)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol
• CAS No: 1213094-37-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5594882
• PubChem ID: 40425501
• Update Time: 2023-11-24

(3R)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-3-(3,4-DIMETHOXYPHENYL)-BETA-ALANINOL
• 1213094-37-1
• EN300-1163996
• (3R)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol

• Inchi： 1S/C11H17NO3/c1-14-10-4-3-8(5-11(10)15-2)9(6-12)7-13/h3-5,9,13H,6-7,12H2,1-2H3/t9-/m1/s1
• InChI Key： LLTMJMRLIPCICJ-SECBINFHSA-N
• SMILES： C(O)[C@H](C1=CC=C(OC)C(OC)=C1)CN

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)